Cas no 1704066-86-3 ((4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid)

• Product Name: (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid
• CAS No: 1704066-86-3
• MF: C₁₄H₂₂BNO₄
• MW: 279.13978433609
• CID: 4674411
• Update Time: 2025-11-01

(4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-methyl-3-(3-morpholinopropoxy)phenyl)boronic acid
• AM88138
• (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid

• Inchi： 1S/C14H22BNO4/c1-12-3-4-13(15(17)18)11-14(12)20-8-2-5-16-6-9-19-10-7-16/h3-4,11,17-18H,2,5-10H2,1H3
• InChI Key： XTSNOZWYFXKBEM-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCOC1C=C(B(O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 274
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid

Introduction to (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid (CAS No. 1704066-86-3)

(4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid (CAS No. 1704066-86-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This boronic acid derivative is characterized by its unique structural features, which include a morpholine moiety and a phenyl group substituted with a methyl and a propoxy chain. These structural elements endow the compound with a range of valuable properties, making it an important intermediate in various synthetic pathways and applications.

The morpholine ring in (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. This ring structure imparts significant stability and solubility to the molecule, which are crucial for its use in both organic synthesis and pharmaceutical development. The presence of the propoxy chain further enhances the compound's solubility in polar solvents, facilitating its use in various chemical reactions.

The boronic acid functional group is another key feature of this compound. Boronic acids are known for their ability to form stable complexes with various functional groups, particularly hydroxyl and carboxyl groups. This property makes them valuable reagents in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals. The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed cross-coupling of an aryl or vinyl boronic acid with an aryl or vinyl halide, leading to the formation of new carbon-carbon bonds.

In recent years, (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of small molecule inhibitors targeting specific enzymes or receptors. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of compounds derived from (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid, which exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

Beyond its applications in medicinal chemistry, (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid has also shown promise in materials science. Its unique combination of functional groups makes it suitable for use in the preparation of advanced materials, such as polymers and coatings. Research published in the Journal of Polymer Science demonstrated that derivatives of this boronic acid can be incorporated into polymer chains to enhance their thermal stability and mechanical properties.

The synthesis of (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid typically involves several steps, starting with the preparation of the corresponding halide or triflate intermediate. This intermediate is then subjected to a palladium-catalyzed borylation reaction to introduce the boronic acid functionality. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes, reducing both cost and waste generation.

In terms of safety and handling, it is important to note that while (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid is not classified as a hazardous material, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound.

The future prospects for (4-Methyl-3-(3-morpholinopropoxy)phenyl)boronic acid are promising. Ongoing research continues to explore new applications and derivatives, driven by its unique chemical properties and potential therapeutic benefits. As our understanding of this compound deepens, it is likely that we will see even more innovative uses in both medicinal chemistry and materials science.